Cas no 862466-16-8 (3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol)

• Product Name: 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol
• CAS No: 862466-16-8
• MF: C₁₄H₂₀FNO₃
• MW: 269.31190776825
• MDL: MFCD04115551
• CID: 718430
• Update Time: 2025-11-02

3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-(Boc-Amino)-3-(4-fluorophenyl)-1-propanol
• 3-N-Boc-amino-3-(4-fluoro-phenyl)-propan-1-ol
• Carbamic acid,[1-(4-fluorophenyl)-3-hydroxypropyl]-, 1,1-dimethylethyl ester (9CI)
• [1-(4-fluoro-phenyl)-3-hydroxy-propyl]-carbamic acid tert-butyl ester
• tert-Butyl (1-(4-fluorophenyl)-3-hydroxypropyl)carbamate
• tert-butyl N-[1-(4-fluorophenyl)-3-hydroxypropyl]carbamate
• tert-Butyl [1-(4-fluorophenyl)-3-hydroxypropyl]carbamate
• AB20216
• SY015502
• ST2417385
• AX8088417
• W8858
• A841589
• tert-butyl N-[1-(4-fluoroph
• 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol

• MDL： MFCD04115551
• Inchi： 1S/C14H20FNO3/c1-14(2,3)19-13(18)16-12(8-9-17)10-4-6-11(15)7-5-10/h4-7,12,17H,8-9H2,1-3H3,(H,16,18)
• InChI Key： DUIAONVVNKFUPE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.14300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 283
• Topological Polar Surface Area: 58.6

Experimental Properties

• Boiling Point: 407.8℃ at 760 mmHg
• Flash Point: 200.4℃
• PSA: 58.56000
• LogP: 3.16480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol

Comprehensive Guide to 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol (CAS: 862466-16-8): Properties, Applications, and Market Insights

3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol (CAS: 862466-16-8) is a specialized Boc-protected amino alcohol derivative that has gained significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its 4-fluorophenyl moiety and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile building block for drug discovery and fine chemical production. With the increasing demand for fluorinated pharmaceutical intermediates, this compound has emerged as a valuable tool for medicinal chemists.

The molecular structure of 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol combines several pharmacologically important features: a fluorinated aromatic ring known to enhance metabolic stability, a protected amine group suitable for further derivatization, and a hydroxyl functionality that enables diverse chemical transformations. Recent studies highlight its utility in developing CNS-active compounds, particularly in the synthesis of potential neurotransmitter modulators and GPCR-targeting molecules.

In synthetic applications, 862466-16-8 demonstrates remarkable versatility. The Boc group can be selectively removed under mild acidic conditions, revealing the primary amine for subsequent coupling reactions, while the alcohol functionality can be oxidized, esterified, or converted to various leaving groups. This dual reactivity makes it particularly valuable for constructing complex molecular architectures seen in modern drug candidates.

The pharmaceutical industry has shown growing interest in 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol due to several current trends: (1) The rise of fluorine-containing drugs (approximately 30% of new drug candidates contain fluorine); (2) Increased demand for chiral building blocks in asymmetric synthesis; and (3) The need for modular synthetic intermediates that accelerate drug discovery timelines. These factors contribute to its expanding market presence in North America and Asia-Pacific regions.

From a green chemistry perspective, researchers are exploring more sustainable routes to produce 862466-16-8, including biocatalytic methods and flow chemistry approaches. The compound's stability under various conditions makes it suitable for continuous manufacturing processes—a key focus area in modern pharmaceutical production. Recent patent literature reveals its application in developing next-generation antidepressants and neuroprotective agents.

Quality control of 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol typically involves HPLC analysis with UV detection, ensuring high purity (>98%) for research applications. Storage recommendations include protection from moisture at 2-8°C in amber glass containers. The compound shows excellent stability when properly stored, with shelf life exceeding 24 months under optimal conditions.

Emerging applications for CAS 862466-16-8 include its use in PROTAC (proteolysis targeting chimera) development and as a linker in antibody-drug conjugates (ADCs). The fluorine atom's unique properties contribute to improved cell membrane permeability and target binding affinity—critical factors in these cutting-edge therapeutic modalities. Researchers are particularly interested in its potential for creating blood-brain barrier permeable drug candidates.

The global market for fluorinated pharmaceutical intermediates like 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol is projected to grow at 6.8% CAGR through 2028, driven by increased R&D spending in neurological and psychiatric drug development. Custom synthesis services offering this compound with various isotopic labels (²H, ¹³C, ¹⁸F) are experiencing particularly strong demand for metabolic studies and PET imaging applications.

For researchers working with 862466-16-8, several practical considerations are noteworthy: (1) The compound is compatible with most common organic solvents (DCM, THF, DMF); (2) It participates efficiently in Mitsunobu reactions and reductive amination protocols; and (3) The Boc deprotection can be monitored by TLC or LC-MS for reaction optimization. These characteristics make it particularly valuable for high-throughput screening applications.

Recent scientific literature highlights innovative uses of 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol in machine learning-assisted drug design, where its structural features serve as inputs for predictive models of CNS activity. The compound's well-defined physicochemical properties (LogP ~2.1, polar surface area ~60 Ų) make it an excellent case study for AI-driven molecular property prediction algorithms.

In conclusion, 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol (CAS: 862466-16-8) represents a strategically important building block at the intersection of medicinal chemistry, process development, and drug discovery innovation. Its unique combination of protective groups, fluorine substitution, and functional handles positions it as a valuable asset in addressing current challenges in CNS drug development and targeted therapeutics. As research continues to uncover new applications, this compound is likely to maintain its relevance in pharmaceutical R&D for years to come.